Cas no 4562-36-1 (Gitoxin)

Gitoxin structure

Product Name:Gitoxin

CAS No:4562-36-1

MF:C₄₁H₆₄O₁₄

MW:780.938474655151

CID:830698

PubChem ID:329799805

Update Time:2025-04-19

Gitoxin Chemical and Physical Properties

Names and Identifiers

- Gitoxin
- Pseudodigitoxin
- GITOXIN(RG)
- Anhydrogitalin
- bigitalin
- GINSENOSIDES KIT
- Gitoksin
- gitoxigenin-tridigitoxosid
- Gitoxin (50 mg)
- Gitoxoside
- NSC-95099
- Digoxin Impurity B
- WLN: L E5 B666TJ A1 E1 GQ IQ F- DT5OV EHJ& OO- FT6OTJ B1 DQ CO- FT6OTJ B1 DQ CO- FT6OTJ B1 CQ DQ
- 3-[3-[5-[5-(4,5-dihydroxy-6-methyloxan-2-yl)oxy-4-hydroxy-6-methyloxan-2-yl]oxy-4-hydroxy-6-methyloxan-2-yl]oxy-14,16-dihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
- FT-0603661
- Gitoxim
- NSC95099
- SMR001565526
- NCI60_042118
- 3-{[2,6-dideoxyhexopyranosyl-(1->4)-2,6-dideoxyhexopyranosyl-(1->4)-2,6-dideoxyhexopyranosyl]oxy}-14,16-dihydroxycard-20(22)-enolide
- MLS002701944
- DTXSID90871908
- NSC 95099
- CHEBI:28503
- 3beta-[2,6-dideoxy-beta-D-ribo-hexopyranosyl-(1-4)-2,6-dideoxy-beta-D-ribo-hexopyranosyl-(1-4)-2,6-dideoxy-beta-D-ribo-hexopyranosyloxy]-14,16beta-dihydroxy-5beta-card-20(22)-enolide
- Gitoxin, European Pharmacopoeia (EP) Reference Standard
- Gitoxigenin 3-O-tridigitoxoside
- CHEMBL109317
- BRN 0077015
- DTXSID101017007
- (3.BETA.,5.BETA.,16.BETA.)-3-((O-2,6-DIDEOXY-.BETA.-D-RIBO-HEXOPYRANOSYL-(1->4)-O-2,6-DIDEOXY-.BETA.-D-RIBO-HEXOPYRANOSYL-(1->4)-2,6-DIDEOXY-.BETA.-D-RIBO-HEXOPYRANOSYL)OXY)-14,16-DIHYDROXYCARD-20(22)-ENOLIDE
- GITOXIN [WHO-DD]
- EINECS 224-934-5
- SCHEMBL309847
- C08866
- 4562-36-1
- AKOS040761783
- UNII-VOR2TD6SO4
- Gitoxin, >=99% (HPLC)
- AT38443
- 3beta-[2,6-dideoxy-beta-D-ribo-hexopyranosyl-(1->4)-2,6-dideoxy-beta-D-ribo-hexopyranosyl-(1->4)-2,6-dideoxy-beta-D-ribo-hexopyranosyloxy]-14,16beta-dihydroxy-5beta-card-20(22)-enolide
- LMST01120017
- VOR2TD6SO4
- CS-0135363
- GITOXIN [MI]
- Gitoxin, United States Pharmacopeia (USP) Reference Standard
- W-202805
- Gitoxigenin-tridigitoxosid [German]
- HY-136933
- 3-[(3S,5R,8R,9S,10S,13R,14S,16S,17R)-3-[(2R,4S,5S,6R)-5-[(2S,4S,5S,6R)-5-[(2S,4S,5S,6R)-4,5-dihydroxy-6-methyloxan-2-yl]oxy-4-hydroxy-6-methyloxan-2-yl]oxy-4-hydroxy-6-methyloxan-2-yl]oxy-14,16-dihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
- Card-20(22)-enolide, 3-((O-2,6-dideoxy-beta-D-ribo-hexopyranosyl-(1-4)-O-2,6-dideoxy-beta-D-ribo-hexopyranosyl-(1-4)-2,6-dideoxy-beta-D-ribo-hexopyranosyl)oxy)-14,16-dihydroxy-, (3beta,5beta,16beta)-
- Q27103741
- NS00049365
- 3.BETA.-((2,6-DIDEOXY-.BETA.-D-RIBO-HEXOPYRANOSYL-(1->4)-2,6-DIDEOXY-.BETA.-D-RIBO-HEXOPYRANOSYL-(1->4)-2,6-DIDEOXY-.BETA.-D-RIBO-HEXOPYRANOSYL)OXY)-14,16.BETA.-DIHYDROXY-5.BETA.-CARD-20(22)-ENOLIDE
- LKRDZKPBAOKJBT-CNPIRKNPSA-N
- Card-20(22)-enolide, 3-[(O-2,6-dideoxy-.beta.-D-ribo-hexopyranosyl-(1.fwdarw.4)-O-2,6-dideoxy-.beta.-D-ribo-hexopyranosyl-(1.fwdarw.4)-2,6-dideoxy-.beta.-D-ribo-hexopyranosyl)oxy]-14,16-dihydroxy-, (3.beta.,5.beta.,16.beta.)-
- (3BETA,5BETA,16BETA)-3-((O-2,6-DIDEOXY-BETA-D-RIBO-HEXOPYRANOSYL-(1->4)-O-2,6-DIDEOXY-BETA-D-RIBO-HEXOPYRANOSYL-(1->4)-2,6-DIDEOXY-BETA-D-RIBO-HEXOPYRANOSYL)OXY)-14,16-DIHYDROXYCARD-20(22)-ENOLIDE
- 3-((3S,5R,8R,9S,10S,13R,14S,16S,17R)-3-((2R,4S,5S,6R)-5-((2S,4S,5S,6R)-5-((2S,4S,5S,6R)-4,5-dihydroxy-6-methyloxan-2-yl)oxy-4-hydroxy-6-methyloxan-2-yl)oxy-4-hydroxy-6-methyloxan-2-yl)oxy-14,16-dihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta(a)phenanthren-17-yl)-2H-furan-5-one
- 3beta-(2,6-dideoxy-beta-D-ribo-hexopyranosyl-(1-4)-2,6-dideoxy-beta-D-ribo-hexopyranosyl-(1-4)-2,6-dideoxy-beta-D-ribo-hexopyranosyloxy)-14,16beta-dihydroxy-5beta-card-20(22)-enolide
- 16alpha-gitoxin
- DTXCID701475194
- 3beta-(2,6-dideoxy-beta-D-ribo-hexopyranosyl-(1->4)-2,6-dideoxy-beta-D-ribo-hexopyranosyl-(1->4)-2,6-dideoxy-beta-D-ribo-hexopyranosyloxy)-14,16beta-dihydroxy-5beta-card-20(22)-enolide
- Card-20(22)-enolide, 3-((O-2,6-dideoxy-beta-D-ribo-hexopyranosyl-(1-4)-O-2,6-dideoxy-beta-D-ribo-hexopyranosyl-(1-4)-2,6-dideoxy-beta-D-ribo-hexopyranosyl)oxy)-14,16-dihydroxy-, (3beta,5beta,16beta)-(9CI)
- 3BETA-((2,6-DIDEOXY-BETA-D-RIBO-HEXOPYRANOSYL-(1->4)-2,6-DIDEOXY-BETA-D-RIBO-HEXOPYRANOSYL-(1->4)-2,6-DIDEOXY-BETA-D-RIBO-HEXOPYRANOSYL)OXY)-14,16BETA-DIHYDROXY-5BETA-CARD-20(22)-ENOLIDE
- MDL： MFCD00021173
- Inchi： 1S/C41H64O14/c1-19-36(47)27(42)14-33(50-19)54-38-21(3)52-34(16-29(38)44)55-37-20(2)51-32(15-28(37)43)53-24-8-10-39(4)23(13-24)6-7-26-25(39)9-11-40(5)35(22-12-31(46)49-18-22)30(45)17-41(26,40)48/h12,19-21,23-30,32-38,42-45,47-48H,6-11,13-18H2,1-5H3/t19-,20-,21-,23-,24+,25+,26-,27+,28+,29+,30+,32+,33+,34+,35+,36-,37-,38-,39+,40-,41+/m1/s1
- InChI Key： LKRDZKPBAOKJBT-CNPIRKNPSA-N
- SMILES： O[C@]12C[C@@H]([C@H](C3=CC(=O)OC3)[C@@]1(C)CC[C@@H]1[C@@]3(C)CC[C@@H](C[C@H]3CC[C@@H]21)O[C@H]1C[C@@H]([C@@H]([C@@H](C)O1)O[C@H]1C[C@@H]([C@@H]([C@@H](C)O1)O[C@H]1C[C@@H]([C@@H]([C@@H](C)O1)O)O)O)O)O

Computed Properties

Exact Mass: 780.43000
Monoisotopic Mass: 780.42960671g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 14
Heavy Atom Count: 55
Rotatable Bond Count: 7
Complexity: 1450
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 21
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 203Å²

Experimental Properties

Density: 1.1110 (rough estimate)
Melting Point: 265°C
Boiling Point: 661.93°C (rough estimate)
Refractive Index: 1.6130 (estimate)
PSA: 203.06000
LogP: 2.21810
Specific Rotation: 20546 +3.5° (c = 1.02 in pyridine)

Gitoxin Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H300-H310-H330
Warning Statement： P260-P264-P280-P284-P301+P310-P302+P350
Hazardous Material transportation number：UN 2811
WGK Germany：3
Hazard Category Code： 26/27/28
Safety Instruction： 36/37/39-45
RTECS：LZ0525000
Hazardous Material Identification：
HazardClass：6.1(b)
PackingGroup：III
Risk Phrases：R26/27/28
Packing Group：III
Safety Term：6.1(b)
Packing Group：III
Hazard Level：6.1(b)
Storage Condition：Store at recommended temperature

Gitoxin Pricemore >>

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TRC	G388750-1mg	Gitoxin	4562-36-1		1mg	$ 210.00	2023-09-07
TRC	G388750-5mg	Gitoxin	4562-36-1		5mg	$ 804.00	2023-09-07
TRC	G388750-10mg	Gitoxin	4562-36-1		10mg	$ 1409.00	2023-09-07
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	G82920-20mg	Gitoxin	4562-36-1		20mg	¥1178.0	2021-09-09
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